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A Note on Nomenclature: Initial searches for "SCR15" did not yield relevant results in the
context of human or mouse signaling pathways. It is highly probable that this was a
typographical error and the intended subject was Interferon-Stimulated Gene 15 (ISG15), a
critical protein in the innate immune response with well-documented and significant functional
divergences between human and mouse models. This guide will proceed under the assumption
that the topic of interest is ISG15.

Interferon-stimulated gene 15 (ISG15) is a ubiquitin-like modifier that plays a pivotal role in the
innate immune system. It is rapidly induced by type I interferons and functions both
intracellularly, through a process called ISGylation, and extracellularly as a cytokine-like
signaling molecule.[1][2][3] While the ISG15 system is conserved across mammals, extensive
research has revealed striking differences in its function and regulation between humans and
mice, making direct extrapolation of findings from mouse models to human physiology a
complex task.[4][5]

Key Functional Differences: An Overview

The most profound difference lies in ISG15's role in antiviral immunity. In murine models,
ISG15 and the process of ISGylation are predominantly antiviral.[5][6] Mice deficient in Isg15 or
its conjugating enzyme Ubell show increased susceptibility to a range of viruses, including
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influenza and herpesviruses.[6][7] In stark contrast, humans deficient in ISG15 do not exhibit
increased susceptibility to viral infections; in fact, their cells show enhanced antiviral resistance.
[4][8] This paradoxical finding is a cornerstone of the human vs. mouse divergence in ISG15
function.

This species-specific antiviral role is largely attributed to the differential regulation of the Type |
interferon (IFN-I) signaling pathway. In humans, intracellular ISG15 is a crucial negative
regulator of the IFN-I response. It achieves this by binding to and stabilizing USP18, a protease
that inhibits the IFN-I receptor.[2][5][9] The absence of ISG15 in human cells leads to the
degradation of USP18, resulting in a prolonged and heightened IFN-I signaling state, which
enhances viral resistance.[3][4] This ISG15-dependent stabilization of USP18 does not occur in
mice, meaning mice can regulate their IFN response independently of ISG15.[5][8][9][10]

Quantitative Data Comparison

The functional differences between human and mouse ISG15 are rooted in their genetics,
structure, and interactions.
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Signaling Pathways
Intracellular ISGylation Pathway

ISGylation is the covalent conjugation of ISG15 to target proteins. This process is analogous to

ubiquitination and involves a three-step enzymatic cascade. The core enzymes (E1, E2, and

E3) are themselves induced by type | interferons.[11] This pathway is broadly conserved

between humans and mice. ISGylation can alter the function, stability, or localization of target

proteins, which include both host and viral factors.[6]
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Caption: The Intracellular ISGylation Pathway.
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Extracellular ISG15 Signaling Pathway

Both human and mouse cells secrete free, unconjugated ISG15 in response to stimuli like IFN
or pathogen exposure.[1][12] Secreted ISG15 acts as a cytokine, primarily signaling through
the Lymphocyte Function-Associated Antigen-1 (LFA-1) integrin receptor on the surface of
immune cells like Natural Killer (NK) cells and T cells.[1][2] This interaction stimulates the
production and secretion of IFN-y, a key cytokine for antiviral and antibacterial immunity.
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Caption: Extracellular ISG15 Signaling via the LFA-1 Receptor.
Experimental Protocols
Detection of Protein ISGylation by Western Blot
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This protocol is used to detect the increase in ISG15 and its conjugation to target proteins
following interferon stimulation.

Objective: To visualize free ISG15 and high-molecular-weight ISG15 conjugates in cell lysates.

Methodology:

o Cell Culture and Stimulation: Culture human (e.g., HeLa, HEK293T) or mouse (e.g., MEFs)
cells to sub-confluency.[11] Treat one set of cells with Type | interferon (e.g., 1,000 U/mL of
IFN-) for 24-48 hours. Leave a parallel control set untreated. ISG15 conjugates typically
begin to accumulate ~18 hours post-stimulation.[11]

o Cell Lysis: Wash cells with cold PBS and lyse them on ice using a suitable buffer (e.g., NP40
or RIPA buffer) containing protease inhibitors.[11]

o Protein Quantification: Determine the protein concentration of the lysates using a standard
assay (e.g., BCA assay).

e SDS-PAGE and Western Blot:

o Separate equal amounts of total protein (e.g., 30 pg) on an SDS-polyacrylamide gel (a
12% or gradient gel is recommended to resolve both free 15 kDa ISG15 and high-
molecular-weight conjugates).[11]

o Transfer the separated proteins to a nitrocellulose or PVYDF membrane.

o Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in
TBST).

o Probe the membrane with a primary antibody specific for ISG15.

o Wash the membrane and incubate with an appropriate HRP-conjugated secondary
antibody.

o Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Expected Results: In IFN-treated samples, the blot should show a band at ~15-17 kDa
representing free ISG15 and a smear or ladder of higher molecular weight bands representing
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ISGylated proteins. These bands should be absent or significantly weaker in the untreated

control lane.

Workflow for Comparing Antiviral Response in ISG15-
Deficient Models

This workflow outlines a typical experiment to compare the functional consequences of ISG15
deficiency in human versus mouse cells in the context of a viral infection.
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Caption: Workflow for comparing antiviral function of ISG15.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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